2-(3,5-Dichlorophenoxy)-5-(piperidine-1-sulfonyl)aniline

• IUPAC Name: 2-(3,5-dichlorophenoxy)-5-piperidin-1-ylsulfonylaniline
• InChI: InChI=1S/C17H18Cl2N2O3S/c18-12-8-13(19)10-14(9-12)24-17-5-4-15(11-16(17)20)25(22,23)21-6-2-1-3-7-21/h4-5,8-11H,1-3,6-7,20H2
• InChI Key: XPMZQAIUBZVBBS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)OC3=CC(=CC(=C3)Cl)Cl)N
• Molecular Formula: C17H18Cl2N2O3S
• Molecular Weight: 401.3 g/mol

Description

2-(3,5-Dichlorophenoxy)-5-(piperidine-1-sulfonyl)aniline, also known as PD173074, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. PD173074 is a selective inhibitor of fibroblast growth factor receptor 1 (FGFR1), which is a transmembrane receptor tyrosine kinase that plays a crucial role in cell proliferation, differentiation, and survival.

Scientific Research Applications

Sulfonamides: A Patent Review (2008 – 2012)

This review discusses the primary sulfonamide moiety present in many clinically used drugs, highlighting recent patents on sulfonamide carbonic anhydrase inhibitors (CAIs) and their applications. Notable areas include antiglaucoma agents, antitumor activity of apricoxib (a COX2 inhibitor), and pazopanib, a tyrosine kinase inhibitor. The ongoing need for novel sulfonamides in therapeutic areas such as antiglaucoma and antitumor treatments is emphasized, suggesting a promising future for this chemical structure in drug development (Carta, Scozzafava, & Supuran, 2012).

Oxidation of Methionine in Proteins

The review explores methionine oxidation in proteins, indicating its antioxidant role and regulatory function in cellular metabolism. This process is relevant for understanding how certain chemical compounds, potentially including sulfonamides, can influence protein function and stability, thus impacting antioxidant defense mechanisms and cellular regulation (Levine, Moskovitz, & Stadtman, 2000).

Applications of tert-Butanesulfinamide in N-heterocycles Synthesis

This review focuses on the use of tert-butanesulfinamide for asymmetric synthesis of N-heterocycles, a key structural motif in many bioactive compounds. The methodology provides access to diverse piperidines, pyrrolidines, and azetidines, underscoring the importance of sulfonamide derivatives in synthesizing complex molecules with potential therapeutic applications (Philip et al., 2020).

Sulfonamide Inhibitors: A Patent Review 2013-Present

This review highlights recent developments in sulfonamide-based inhibitors, covering various therapeutic targets such as tyrosine kinase and HIV protease-1. The continued importance of sulfonamides in drug discovery is noted, with a focus on their role in developing treatments for cancer, glaucoma, and other conditions (Gulcin & Taslimi, 2018).